Cas no 4286-15-1 ((2S)-2-phenylbutanoic acid)

• Product Name: (2S)-2-phenylbutanoic acid
• CAS No: 4286-15-1
• Molecular Formula: C₁₀H₁₂O₂
• Molecular Weight: 164.20108
• MDL: MFCD00063164
• CID: 84985
• PubChem ID: 24856913

(2S)-2-phenylbutanoic acid Properties

Names and Identifiers

• S(+)-2-phenylbutyric acid
• (S)-(+)-2-Phenylbutyric acid
• (S)-(+)-alpha-Ethylphenylacetic acid
• (2S)-2-phenylbutanoic acid
• Q27261417
• AKOS025211780
• BENZENEACETIC ACID, .ALPHA.-ETHYL-, (.ALPHA.S)-
• SCHEMBL67237
• (S)-2-phenylbutyric acid
• 56PGV95391
• (S)-2-Phenylbutanoic acid
• 2-Phenylbutyric acid, (S)-
• (S)-(+)-2-Phenylbutanoic acid
• EN300-307434
• DTXSID301313360
• OFJWFSNDPCAWDK-VIFPVBQESA-N
• AS-33129
• 4286-15-1
• (S)-2-Phenylbutanoicacid
• Butyric acid, 2-phenyl-, (S)-(+)-
• Benzeneacetic acid, alpha-ethyl-, (alphaS)-
• BENZENEACETIC ACID, .ALPHA.-ETHYL-, (S)-
• UNII-56PGV95391
• Benzeneacetic acid, alpha-ethyl-, (S)-
• (S)-(+)-2-Phenylbutyric acid, 99%
• MFCD00063164
• CS-0279154

• MDL： MFCD00063164
• InChIKey： OFJWFSNDPCAWDK-VIFPVBQESA-N
• Inchi： InChI=1S/C10H12O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,11,12)/t9-/m0/s1
• SMILES： CC[C@@H](C1=CC=CC=C1)C(=O)O
• BRN： 2045208

Computed Properties

• Exact Mass: 164.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.083729621g/mol
• Heavy Atom Count: 12
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 2.26480
• PSA: 37.30000
• Refractive Index: n20/D 1.516(lit.)
• Boiling Point: 98-100 °C/0.3 mmHg(lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: colorless liquid
• Solubility: Uncertain
• Optical Activity: [α]19/D +92°, c = 0.9 in toluene
• Density: 1.055 g/mL at 25 °C(lit.)

(2S)-2-phenylbutanoic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R22; R36/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Risk Phrases： 22
• Signal Word：Warning

(2S)-2-phenylbutanoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%